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CAS No.: 10381-82-5

Cat. No.: S572041

The table below summarizes solvents used in recent literature for key reactions involving 8-bromocaffeine

(8-BC).

. Recommended Alternative L

Reaction/Step Application & Notes
Solvent Solvents

Synthesis of 8-BC  Dichloromethane Glacial Used with N-Bromosuccinimide
(DCM)/Water Mixture Acetic Acid (NBS); reported to give a quantitative
[1] [2] yield (>99%) of almost pure product

[1].

Nucleophilic Dimethylformamide -- Preferred for reactions like coupling

Aromatic (DMF) [3] [1] with piperazine to form 8-Piperazinyl

Substitution Caffeine (8-PC); typical reaction

(SnAT) temperature is 100°C [1].

| Salt Formation & Recrystallization | Chloroform (CHCl3) & Ethanol [1] | Dichloromethane (DCM)
[1] | CHCl3/DCM: For forming ionic liquids by reacting 8-PC with carboxylic acids at room temperature

[1]. Ethanol: For slow evaporation to grow single crystals suitable for X-ray analysis [3]. |

Experimental Protocols for Key Steps
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Here are detailed methodologies for the core procedures referenced in the guide.

Protocol 1: High-Yield Synthesis of 8-Bromocaffeine (8-BC) [1]

This modern method uses NBS and is noted for its high yield and purity.

¢ Objective: To brominate caffeine at the C8 position.
¢ Reagents: Caffeine, N-Bromosuccinimide (NBS), Dichloromethane (DCM), Water.
e Procedure:
o The reaction is carried out using NBS in a mixture of DCM and water.
o The process is performed at room temperature.
o After completion, the almost pure 8-BC is obtained in a quantitative yield (>99%).
¢ Note: An alternative, older method involves bromine in glacial acetic acid with sodium acetate as an
acid scavenger [2].

Protocol 2: Synthesis of 8-Piperazinyl Caffeine (8-PC) via SNAr
[1]

8-BC is an electrophilic intermediate used to create nitrogen-linked derivatives like 8-PC.

¢ Objective: To couple piperazine with 8-BC.
¢ Reagents: 8-Bromocaffeine, Piperazine, Anhydrous Dimethylformamide (DMF).
e Procedure:
o Mix 8-BC and piperazine in anhydrous DMF.
o Heat the reaction mixture to 100°C to facilitate the nucleophilic aromatic substitution.
o Upon completion, work up the reaction to isolate 8-PC, a versatile intermediate with strong
basic properties.

Protocol 3: Synthesis of 8-(4 -Bromophenoxy) Caffeine [3]

This is a specific example of an Ullmann-type condensation reaction.

¢ Objective: To link a bromophenol to the C8 position of caffeine.

¢ Reagents: 8-Bromocaffeine, 4-Bromophenol, Sodium Carbonate, Copper powder, Pyridine,
Dimethylformamide (DMF), Ethanol.

e Procedure:
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o Ina 50 mL flask with a condenser, combine 8-BC (3 mmol), 4-bromophenol (2 mmol), sodium
carbonate (4 mmol), copper powder (2 mmol), 4 drops of pyridine, and 15 mL of DMF.

o Reflux the reaction mixture for 6 hours.

o Dissolve the resulting precipitate in 15 mL of ethanol and filter to remove insoluble salts and
copper catalyst.

o Purify the product, 8-(4-bromophenoxy) caffeine, by recrystallization from ethanol. The reported
yield is 51% with a melting point of 233-234 °C.

Troubleshooting FAQs

Q1: My yield for the SyAr reaction to make 8-PC is low. What could be wrong?

e Al: The most critical factor is temperature. This reaction requires sufficient heat to proceed
efficiently. Ensure your reaction mixture is heated to 100°C as specified in the protocol [1]. Also,
confirm that your DMF is anhydrous, as moisture can interfere with the reaction.

Q2: Are there any safety concerns with the solvents listed?

e A2: Yes. DMF is known to have reproductive toxicity [4]. DCM and Chloroform are suspected
carcinogens and should be handled with appropriate engineering controls (e.g., a fume hood) [4].
Always consult the Safety Data Sheets (SDS) for all chemicals and follow your institution's safety
protocols.

Q3: I need a greener alternative to DMF for the SyAr reaction. What are my options?

e A3: The search results do not specify direct greener substitutes for DMF in this specific reaction. A
general strategy is to consult a solvent selection guide [4]. You would need to screen alternative,
greener solvents (like certain alcohols or esters) for their ability to dissolve the reagents and maintain
the required reaction temperature. This would require experimental validation.

Workflow for Solvent Selection & Troubleshooting

The following diagram visualizes the decision-making process for selecting and troubleshooting solvents in

8-bromocaffeine reactions.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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